2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride

Specification

• CAS No.: 1215974-61-0
• Molecular Formula: C5H11ClO4S
• Molecular Weight: 202.66 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)ethanesulfonyl chloride
• Standard InChI: InChI=1S/C5H11ClO4S/c1-9-2-3-10-4-5-11(6,7)8/h2-5H2,1H3
• Standard InChI Key: KOZZDLZQMLPWDR-UHFFFAOYSA-N
• SMILES: COCCOCCS(=O)(=O)Cl
• Canonical SMILES: COCCOCCS(=O)(=O)Cl

Introduction

Chemical Structure and Properties

Molecular Identity and Basic Properties

2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride is a precisely defined chemical entity with the molecular formula C5H11ClO4S and a molecular weight of 202.66 g/mol. The compound is identified by the CAS registry number 1215974-61-0, which serves as its unique identifier in chemical databases and literature. Its IUPAC name is 2-(2-methoxyethoxy)ethanesulfonyl chloride, though it may appear under slight variations in nomenclature across different sources. The chemical structure consists of a methoxyethoxy chain attached to an ethanesulfonyl chloride group, creating a molecule with both ether linkages and a reactive sulfonyl chloride moiety. This structural arrangement contributes to its specific chemical behavior and reactivity profile, making it valuable for particular synthetic applications.

Structural Identifiers and Representations

The compound can be represented through several standardized chemical notation systems that enable precise identification and structural representation. The Standard InChI notation for this compound is InChI=1S/C5H11ClO4S/c1-9-2-3-10-4-5-11(6,7)8/h2-5H2,1H3, while its corresponding InChIKey is KOZZDLZQMLPWDR-UHFFFAOYSA-N. These identifiers serve as digital fingerprints that uniquely represent the molecule's structure in chemical databases and literature. The SMILES notation, another widely-used linear representation of chemical structures, is recorded as COCCOCCS(=O)(=O)Cl. These standardized notations facilitate accurate chemical information exchange among researchers and ensure proper compound identification across various chemical databases and research platforms.

Physical and Spectroscopic Properties

The physical properties of 2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride are important considerations for its handling, storage, and application in chemical synthesis. Though limited information is available regarding its specific physical state at room temperature, compounds of this class typically exist as colorless to pale yellow liquids or low-melting solids. Mass spectrometry data provides valuable insights into the compound's behavior in analytical contexts, with predicted collision cross-section measurements for various adduct forms. The [M+H]+ adduct has an m/z value of 203.01393 with a predicted collision cross-section of 140.4 Ų. Other significant adducts include [M+Na]+ (m/z 224.99587, CCS 150.0 Ų), [M+NH4]+ (m/z 220.04047, CCS 147.3 Ų), and [M+K]+ (m/z 240.96981, CCS 143.5 Ų). These spectroscopic parameters are essential for analytical identification and characterization of the compound in research settings.

Synthesis and Applications

Analytical Methods and Characterization

Chromatographic Analysis

Chromatographic techniques are essential for assessing the purity of 2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride and monitoring reactions involving this compound. High-performance liquid chromatography (HPLC) equipped with appropriate detectors (such as UV or mass spectrometric detection) would be suitable for analyzing this compound, particularly given its potential sensitivity to moisture. Gas chromatography might also be applicable, depending on the compound's volatility and thermal stability. For reaction monitoring, thin-layer chromatography (TLC) could serve as a rapid and convenient method, with visualization potentially achieved through UV absorption or appropriate staining reagents. These chromatographic techniques would allow researchers to assess compound purity, monitor reaction progress, and identify potential impurities or degradation products that might affect synthetic outcomes or research results involving this compound.

Comparative Analysis with Related Compounds

Structural Homologs and Derivatives

2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride belongs to a broader family of sulfonyl chlorides with varying chain lengths and functional group patterns. A notable structural homolog is 2-(2-(2-Methoxyethoxy)ethoxy)ethane-1-sulfonyl chloride (C7H15ClO5S), which contains an additional ethoxyethoxy unit in its structure. The table below highlights the key differences between these related compounds:

Parameter	2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride	2-(2-(2-Methoxyethoxy)ethoxy)ethane-1-sulfonyl chloride
Molecular Formula	C5H11ClO4S	C7H15ClO5S
Molecular Weight	202.66 g/mol	246.71 g/mol
CAS Number	1215974-61-0	1342017-76-8
SMILES	COCCOCCS(=O)(=O)Cl	COCCOCCOCCS(=O)(=O)Cl
Chain Length	Shorter (diethylene glycol-based)	Longer (triethylene glycol-based)

These structural differences would likely result in different physicochemical properties, including solubility profiles, reactivity rates, and potential applications in synthetic chemistry. The longer chain homolog might exhibit greater water solubility and different steric properties that could influence its behavior in nucleophilic substitution reactions compared to the shorter chain compound.

Reactivity Comparisons

The reactivity of 2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride is largely governed by its sulfonyl chloride functional group, which is highly reactive toward nucleophiles such as amines, alcohols, and thiols. This reactivity pattern is shared with other sulfonyl chlorides, though the specific reaction rates and selectivity may vary based on structural features. The methoxyethoxy chain in 2-(2-Methoxyethoxy)ethane-1-sulfonyl chloride likely influences its solubility in various solvents and may exert electronic effects on the sulfonyl chloride group through inductive mechanisms. Compared to simpler sulfonyl chlorides like methanesulfonyl chloride or p-toluenesulfonyl chloride, the presence of the methoxyethoxy chain would affect the compound's lipophilicity, potentially influencing its utility in specific synthetic applications or reaction environments. These structural features make each sulfonyl chloride unique in its application profile despite sharing common reaction patterns.